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Compound of Interest

Compound Name: [Leu3]-Oxytocin

Cat. No.: B12424048 Get Quote

[Leu3]-Oxytocin: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
[Leu3]-Oxytocin is a synthetic analogue of the neurohypophysial hormone oxytocin, a

nonapeptide with the sequence Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH₂. In [Leu3]-
Oxytocin, the isoleucine residue at position 3 is substituted with a leucine residue. This

modification influences its biological activity and receptor interaction profile. This technical

guide provides a detailed overview of the chemical structure, properties, synthesis, and

biological activities of [Leu3]-Oxytocin, intended for researchers and professionals in the field

of drug development and pharmacology.

Chemical Structure and Properties
[Leu3]-Oxytocin is a cyclic nonapeptide with a disulfide bridge between the two cysteine

residues at positions 1 and 6.

Table 1: Chemical Identifiers and Properties of [Leu3]-Oxytocin
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Property Value Source(s)

IUPAC Name

(2S)-1-

[(4R,7S,10S,13S,16S,19R)-19-

amino-7-(2-amino-2-

oxoethyl)-10-(3-amino-3-

oxopropyl)-16-[(4-

hydroxyphenyl)methyl]-13-(2-

methylpropyl)-6,9,12,15,18-

pentaoxo-1,2-dithia-

5,8,11,14,17-

pentazacycloicosane-4-

carbonyl]-N-[(2S)-1-[(2-amino-

2-oxoethyl)amino]-4-methyl-1-

oxopentan-2-yl]pyrrolidine-2-

carboxamide

[1]

CAS Number 4294-11-5 [2]

Molecular Formula C₄₃H₆₆N₁₂O₁₂S₂ [2]

Molecular Weight 1007.19 g/mol [2]

SMILES String

CC(C)CC(C(=O)NC(C(=O)NC(

C(=O)NC(CSSCC(C(=O)NC(C

(=O)N1)CC2=CC=C(C=C2)O)

N)C(=O)N3CCCC3C(=O)NC(C

C(C)C)C(=O)NCC(=O)N)CC(=

O)N)CCC(=O)N)NC(=O)C1CC

CCN1C(=O)C(CC(C)C)NC(=O

)CN

[1]

Appearance
Off-white to white lyophilized

powder

Solubility Soluble in water

pKa Data not available

logP Data not available
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Pharmacological Properties
The substitution of isoleucine with leucine at position 3 alters the pharmacological profile of

oxytocin. The available data on the biological activity of [Leu3]-Oxytocin is summarized below.

Table 2: Pharmacological Activities of [Leu3]-Oxytocin

Assay Activity (USP Units/mg) Source(s)

Rat Uterus Contraction (in

vitro)
4.4

Fowl Vasodepressor 10

Rat Vasopressor 0.03

Note: Specific receptor binding affinities (Ki/Kd) and potency (EC50/IC50) values for [Leu3]-
Oxytocin at oxytocin and vasopressin receptors are not readily available in the public domain.

Experimental Protocols
Synthesis of [Leu3]-Oxytocin (Fmoc Solid-Phase
Peptide Synthesis)
The synthesis of [Leu3]-Oxytocin can be achieved using Fmoc-based solid-phase peptide

synthesis (SPPS). This method involves the sequential addition of amino acids to a growing

peptide chain anchored to a solid resin support.

Workflow for Fmoc-SPPS of [Leu3]-Oxytocin
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Rink Amide Resin

Couple Fmoc-Gly-OH

Fmoc Deprotection

Couple Fmoc-Leu-OH

Fmoc Deprotection

Couple Fmoc-Pro-OH

Fmoc Deprotection

Couple Fmoc-Cys(Trt)-OH

Fmoc Deprotection

Couple Fmoc-Asn(Trt)-OH

Fmoc Deprotection

Couple Fmoc-Gln(Trt)-OH

Fmoc Deprotection

Couple Fmoc-Leu-OH

Fmoc Deprotection

Couple Fmoc-Tyr(tBu)-OH

Fmoc Deprotection

Couple Fmoc-Cys(Trt)-OH

Cleavage and Deprotection

Disulfide Bond Formation

HPLC Purification

[Leu3]-Oxytocin  

Crude [Leu3]-Oxytocin

Dissolve in Mobile Phase A

Inject onto C18 Column

Gradient Elution (Water/Acetonitrile with TFA)

Collect Fractions

Analyze Fractions by Analytical HPLC

Pool Pure Fractions

Lyophilize to Obtain Pure Peptide
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Isolate Rat Uterine Horn

Mount in Organ Bath with Physiological Solution

Equilibrate Tissue

Add Increasing Concentrations of [Leu3]-Oxytocin

Measure Isometric Contractions

Construct Dose-Response Curve and Determine Potency
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Culture Cells Expressing Oxytocin Receptor

Load Cells with Calcium-Sensitive Fluorescent Dye

Add [Leu3]-Oxytocin

Measure Changes in Fluorescence

Generate Dose-Response Curve and Determine EC50
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[Leu3]-Oxytocin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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